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Compound of Interest

Compound Name:
3-(4-Hydroxyphenyl)-2-

phenylpropanoic acid

Cat. No.: B1266518 Get Quote

CAS Number: 89-23-6

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently available information on 3-(4-
Hydroxyphenyl)-2-phenylpropanoic acid. It is important to note that while physicochemical

data is available from chemical suppliers, detailed experimental protocols, comprehensive

biological activity studies, and specific spectral analyses for this compound are not readily

available in the public domain. Much of the biological research has been conducted on

structurally related isomers and derivatives.

Physicochemical Properties
The known quantitative data for 3-(4-Hydroxyphenyl)-2-phenylpropanoic acid is summarized

in the table below. This information is primarily sourced from chemical supplier databases.
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Property Value Source

Molecular Formula C₁₅H₁₄O₃ [1][2]

Molecular Weight 242.27 g/mol [1][2]

Boiling Point 401.2 ± 30.0 °C at 760 mmHg [1]

Density 1.3 ± 0.1 g/cm³ [1]

Flash Point 210.6 ± 21.1 °C [1]

LogP 2.803 [1]

Vapor Pressure 0.0 ± 1.0 mmHg at 25°C [1]

Refractive Index 1.625 [1]

Topological Polar Surface Area 57.5 Å² [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 4 [1]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 3-(4-Hydroxyphenyl)-2-
phenylpropanoic acid (CAS 89-23-6) is not readily available in peer-reviewed literature.

However, the synthesis of structurally similar compounds, such as other 3-aryl-2-hydroxy

propanoic acid derivatives, has been described. These generally involve multi-step processes

that may include:

Protection of the phenolic hydroxyl group.

A condensation reaction to form the carbon skeleton.

Subsequent deprotection and purification steps.
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One patented method for producing optically active 3-(4-hydroxyphenyl)propionic acid

derivatives involves the asymmetric hydrogenation of a cinnamic acid precursor, followed by

deprotection. While not a direct protocol for the target compound, it illustrates a potential

synthetic strategy. Researchers seeking to synthesize this compound may need to adapt

methodologies from related structures.

Biological Activity and Signaling Pathways
There is a notable lack of direct research on the specific biological and pharmacological

activities of 3-(4-Hydroxyphenyl)-2-phenylpropanoic acid. However, studies on closely

related compounds provide insights into potential areas of investigation:

Antimicrobial and Antifungal Activity: Derivatives of 3-((4-hydroxyphenyl)amino)propanoic

acid have demonstrated structure-dependent antimicrobial activity against a range of

multidrug-resistant bacterial and fungal pathogens.[3][4]

Anticancer and Antioxidant Properties: The same class of 3-((4-

hydroxyphenyl)amino)propanoic acid derivatives has also been evaluated for anticancer and

antioxidant activities. Certain derivatives were found to reduce the viability of A549 lung

cancer cells and suppress cell migration.[4]

Anti-inflammatory and Metabolic Effects: Research on methyl 2-[3-(4-hydroxyphenyl)prop-2-

enoylamino]-3-phenylpropanoate, a related phenolic amide ester, has shown it to be a potent

inhibitor of inflammatory cytokines in monocyte/macrophage-like cells, potentially through the

inhibition of the NF-κB pathway.[5]

Due to the absence of specific studies on 3-(4-Hydroxyphenyl)-2-phenylpropanoic acid, no

signaling pathways can be definitively associated with it at this time. The diagram below

illustrates a generalized workflow for screening the biological activity of a novel chemical

compound, which would be applicable in the investigation of this molecule.
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Caption: A generalized experimental workflow for assessing the biological activity of a chemical

compound.

Spectroscopic Data
Specific, experimentally-derived spectroscopic data (NMR, IR, Mass Spectrometry) for 3-(4-
Hydroxyphenyl)-2-phenylpropanoic acid (CAS 89-23-6) is not available in public spectral

databases. The available spectra are for related isomers, which would not be representative of

the target compound. For definitive structural confirmation and characterization, researchers

would need to perform these analyses on a synthesized and purified sample.

In summary, 3-(4-Hydroxyphenyl)-2-phenylpropanoic acid is a compound for which basic

physicochemical properties are known, but a comprehensive scientific profile is lacking. The

biological activities of its structural relatives suggest that it may hold potential as a subject for

further research in antimicrobial, anticancer, and anti-inflammatory applications. Future studies

are required to elucidate its synthesis, specific biological functions, and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 3-(4-Hydroxyphenyl)-2-
phenylpropanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266518#3-4-hydroxyphenyl-2-phenylpropanoic-
acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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